1,6-Naphthyridine-5,7(6H,8H)-dione

• IUPAC Name: 8H-1,6-naphthyridine-5,7-dione
• InChI: InChI=1S/C8H6N2O2/c11-7-4-6-5(8(12)10-7)2-1-3-9-6/h1-3H,4H2,(H,10,11,12)
• InChI Key: VZBCWLJDUPYVKF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC=N2)C(=O)NC1=O
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol

Description

Molecular Structure Analysis

The molecular structure of “1,6-Naphthyridine-5,7(6H,8H)-dione” is not explicitly mentioned in the sources I found.

Chemical Reactions Analysis

Information on the chemical reactions involving “1,6-Naphthyridine-5,7(6H,8H)-dione” is not available.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Techniques : The synthesis of 1,6-Naphthyridine-5,7(6H,8H)-dione derivatives has been made more efficient using ultrasound irradiation in water with acetic acid as a catalyst, showing better yields compared to classical heating methods. This process involves Knoevenagel condensation, Michael addition, and cyclization sequence (Li, Qi, & Zhang, 2020).

• Synthetic Routes for Pharmaceutical Chemistry : A synthetic route for gem-difluorinated 1,6-naphthyridine-5,7-diones, which are significant as new building blocks in pharmaceutical chemistry, involves copper-mediated cross-coupling and hydrolysis of the nitrile function followed by cyclization (Piron et al., 2012).

• Innovative Synthesis of Benzopyrano Naphthyridine Diones : A new method for synthesizing 6H-[1]-benzopyrano[3,4-h]-1,6-naphthyridine-5,7-diones through intramolecular cyclodehydrochlorination was developed, expanding the diversity of naphthyridine derivatives (Prasad & Darbarwar, 1992).

Applications in Materials Science

• Organic Semiconductor Development : 1,6-Naphthyridine derivatives have been used in the creation of n-type organic semiconductors. NTDT-DCV and NTDP-DCV, small molecules based on 1,5-naphthyridine-2,6-dione, were synthesized for this purpose (Kim, Kim, Choi, & Park, 2022).

Safety and Hazards

Information on the safety and hazards of “1,6-Naphthyridine-5,7(6H,8H)-dione” is not available.

Future Directions

The future directions of research and applications for “1,6-Naphthyridine-5,7(6H,8H)-dione” are not specified in the sources I found.

Synthesis routes and methods

Procedure details

Tetrahydrofuran (9 vol) is charged to the reactor followed by the starting material ester (1 eq) and a rinse of tetrahydrofuran (1 vol). The mixture is cooled to −2.5±7.5° C. under nitrogen atmosphere then treated with triethylamine (1.35 eq) and later ethyl chloroformate (1.25 eq). The reaction is stirred for 1 h at −2.5±7.5° C. then sampled. On receipt of a successful result the reaction is carefully treated with aq. ammonia, stirred, then water is added. Dilute HCl is added at <5° C. to adjust the pH to 6.5-7.5. The mixture is distilled under vacuum at <40° C. to 12-14 volumes and cooled to 7.5±2.5° C. The suspension is stirred ˜1 h at 7.5±2.5° C. then filtered. The solid is washed with water (1 vol) then offloaded and dried under vacuum (NLT 650 mm of Hg) at 52.5±2.5° C. for 12.0 h.